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CAS No.: 51100-54-0

Cat. No.: B1581236

Get Quote

Abstract
1-Decen-3-ol (CAS 51100-54-0), a homolog of the renowned "Matsutake alcohol" (1-octen-3-

ol), represents a critical scaffold in flavor chemistry and semiochemical research.[2] While its

C8 counterpart is ubiquitous in mushroom volatiles, the C10 variant offers distinct lipophilicity

and fixation properties essential for sustained fragrance release and specific pheromonal

activity.[1] This guide provides a definitive protocol for the chemical synthesis of racemic 1-
decen-3-ol via Grignard addition, followed by a high-fidelity enzymatic kinetic resolution (EKR)

to yield optically pure esters. We further detail the application of these esters in flavor

modulation and pest control matrices.

Introduction: The Homolog Advantage
In the flavor and fragrance industry, 1-octen-3-ol is the standard for "earthy/mushroom" notes.

However, volatility issues often limit its persistence in top-note formulations. 1-Decen-3-ol, with

its additional ethyl unit, raises the boiling point (~215°C vs. 175°C), functioning as a fixative

while retaining the characteristic vegetative/fungal olfactive profile.[1]
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Biologically, the chirality of 1-alken-3-ols is decisive. In many insect species, one enantiomer

acts as an attractant while the other may be inactive or repellent.[1] Consequently, the

synthesis of racemic material must be coupled with robust resolution techniques to access

bioactive enantiomers.[1]

Chemical Synthesis Protocol: The Grignard Route
Objective: Synthesis of racemic (±)-1-decen-3-ol.

Mechanism
The synthesis relies on the nucleophilic addition of heptylmagnesium bromide to the

electrophilic carbonyl carbon of acrolein. Reaction:

Safety Critical
Acrolein: Highly toxic and lachrymatory. Must be handled in a fume hood. Prone to

polymerization; use freshly distilled or stabilized material.

Exotherm: Grignard formation and addition are highly exothermic.

Materials
1-Bromoheptane (98%)

Magnesium turnings (activator: Iodine crystal)

Acrolein (freshly distilled, stabilized with hydroquinone)[1]

Tetrahydrofuran (THF), anhydrous[1][3]

Ammonium chloride (sat. aq.)

Step-by-Step Methodology
Grignard Reagent Preparation:

In a flame-dried 500 mL 3-neck flask under
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, place Mg turnings (1.1 eq) and a crystal of

.

Add 10 mL of anhydrous THF and 5% of the total 1-bromoheptane. Heat gently to initiate

(disappearance of iodine color).

Dropwise add the remaining 1-bromoheptane in THF (1.0 eq total) over 1 hour,

maintaining a gentle reflux.

Stir for 1 hour post-addition to ensure complete formation of HeptylMgBr.

Nucleophilic Addition:

Cool the Grignard solution to -78°C (dry ice/acetone bath). Note: Low temperature

prevents 1,4-addition and polymerization of acrolein.[1]

Add acrolein (1.05 eq) in THF dropwise over 45 minutes.

Allow the mixture to warm slowly to 0°C over 2 hours.

Workup & Purification:

Quench with saturated

solution at 0°C.

Extract with Diethyl Ether (

mL). Wash combined organics with brine.

Dry over

, filter, and concentrate in vacuo.

Distillation: Purify via vacuum distillation. 1-Decen-3-ol boils at ~90-95°C @ 10 mmHg.

Enzymatic Kinetic Resolution (EKR) Protocol
Objective: Separation of (R)- and (S)-enantiomers via lipase-catalyzed transesterification.
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This "Green Chemistry" approach utilizes Candida antarctica Lipase B (CAL-B, immobilized as

Novozym 435) to selectively acetylate one enantiomer (typically the R-form) leaving the S-

alcohol unreacted.

Workflow Diagram

Racemic (±)-1-Decen-3-ol

Stir at 30°C
(Kinetic Control)

Vinyl Acetate (Acyl Donor)
+ Novozym 435 (CAL-B)

Filtration & Chromatography~50% Conversion

(R)-1-Decen-3-yl Acetate
(High ee)

(S)-1-Decen-3-ol
(Unreacted)

Click to download full resolution via product page

Caption: Workflow for the lipase-catalyzed kinetic resolution of 1-decen-3-ol using Vinyl

Acetate.

Protocol Details
Reaction Setup:

Dissolve racemic 1-decen-3-ol (10 mmol) in Hexane (50 mL).

Add Vinyl Acetate (30 mmol, 3 eq).[1]

Add Novozym 435 (200 mg, ~20 mg/mmol substrate).[1]

Incubation:

Incubate in an orbital shaker at 30°C, 200 rpm.

Monitoring: Monitor conversion via GC-FID. Stop reaction at exactly 50% conversion

(theoretical maximum for resolution).

Termination & Separation:

Filter off the immobilized enzyme (can be washed and reused).
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Concentrate the filtrate.

Column Chromatography: Separate the non-polar ester ((R)-1-decen-3-yl acetate) from

the polar alcohol ((S)-1-decen-3-ol) using Hexane:EtOAc gradient (95:5 to 80:20).

Analytical Validation
Spectroscopic Data
Verification of the structure requires analysis of the characteristic terminal alkene and the chiral

center.

Feature 1H NMR (CDCl3, 400 MHz) Assignment

Alkene (Terminal) 5.85 (ddd, 1H), 5.20 (d, 1H),

5.10 (d, 1H)

Vinyl protons (

)

Carbinol 4.10 (q, 1H)

Chiral center (

)

Alkyl Chain 1.25 - 1.60 (m, 12H) Methylene backbone

Methyl Terminus 0.88 (t, 3H) Terminal methyl

Physical Properties
Boiling Point: 215°C (atm), ~94°C (10 mmHg).[1]

Refractive Index (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline

ng-star-inserted">

): 1.439 – 1.446.[4]

Density: 0.837 g/mL.[5][6]

Application Notes
A. Flavor & Fragrance (F&F)
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Profile: 1-Decen-3-yl acetate provides a "creamy mushroom" note, less sharp than the C8

analog (1-octen-3-ol), making it suitable for dairy flavors (cheese, butter) and herbal

fragrances (lavender extension).

Formulation Tip: Use as a heart-to-base note modifier. Its lower volatility allows it to bridge

the gap between top-note esters and base-note musks.

B. Bioactivity & Pheromones
Mosquito Control: 1-Alken-3-ols are known attractants for Aedes and Anopheles species.

The C10 chain length alters volatility, potentially creating a "long-lasting" lure when combined

with

traps.[1]

Antimicrobial: The free alcohol exhibits efficacy against Gram-positive bacteria (S. aureus).

The ester form (acetate) is often less active but serves as a pro-drug, hydrolyzing slowly on

skin surfaces to release the active alcohol.[1]

Mechanistic Insight: Lipase Selectivity
The efficiency of the enzymatic resolution relies on the "Catalytic Triad" of the lipase. The

diagram below illustrates why the (R)-enantiomer fits the catalytic pocket of CAL-B more

favorably.
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Vinyl Acetate Activation
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Caption: Steric discrimination in the CAL-B active site favors the (R)-enantiomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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